Cas no 4110-44-5 (3,3-Dimethyloctane)

• Product Name: 3,3-Dimethyloctane
• CAS No: 4110-44-5
• MF: C₁₀H₂₂
• MW: 142.281683444977
• MDL: MFCD00048874
• CID: 84929
• PubChem ID: 87567756
• Update Time: 2025-11-01

3,3-Dimethyloctane Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyloctane
• 3,3-Dimethyl-octan
• 3,3-Dimethyloctane1000µg
• Octane,3,3-dimethyl
• 4110-44-5
• CHEBI:143850
• 3,3-dimethyl-octane
• DBULLUBYDONGLT-UHFFFAOYSA-N
• CS-0128828
• MFCD00048874
• FT-0691964
• D89812
• Q5651896
• Octane, 3,3-dimethyl-
• D1213
• LMFA11000687
• InChI=1/C10H22/c1-5-7-8-9-10(3,4)6-2/h5-9H2,1-4H
• DTXSID20194051
• DTXCID30116542

• MDL： MFCD00048874
• Inchi： 1S/C10H22/c1-5-7-8-9-10(3,4)6-2/h5-9H2,1-4H3
• InChI Key： DBULLUBYDONGLT-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC)CCCCC

Computed Properties

• Exact Mass: 142.17200
• Monoisotopic Mass: 142.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 0,74 g/cm3
• Melting Point: -53.99°C
• Boiling Point: 161°C
• Flash Point: 161°C
• Refractive Index: 1.4140-1.4160
• PSA: 0.00000
• LogP: 4.00290
• Vapor Pressure: 3.0±0.1 mmHg at 25°C

3,3-Dimethyloctane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,3-Dimethyloctane

Recent Advances in the Study of 3,3-Dimethyloctane (CAS: 4110-44-5) in Chemical Biology and Pharmaceutical Research

3,3-Dimethyloctane (CAS: 4110-44-5) is a branched alkane that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its dimethyl substitution at the third carbon of an octane backbone, exhibits interesting physicochemical properties that make it a candidate for various biomedical and industrial applications. Recent studies have explored its role in drug delivery systems, lipid membrane interactions, and as a scaffold for synthetic chemistry.

One of the key areas of research involving 3,3-Dimethyloctane is its potential use in drug formulation. A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to enhance the solubility and bioavailability of poorly water-soluble drugs. The researchers found that 3,3-Dimethyloctane could serve as an effective co-solvent or surfactant in nanoemulsion systems, significantly improving drug delivery efficiency. This finding opens new avenues for the development of novel formulations for hydrophobic therapeutics.

In addition to its pharmaceutical applications, 3,3-Dimethyloctane has been studied for its interactions with biological membranes. A recent paper in Biochimica et Biophysica Acta (BBA) - Biomembranes demonstrated that this compound can modulate membrane fluidity and permeability, which could have implications for the design of membrane-targeted drugs. The study utilized molecular dynamics simulations and experimental assays to elucidate the mechanistic details of these interactions, providing a foundation for future research in this area.

Another significant development is the use of 3,3-Dimethyloctane as a building block in synthetic chemistry. Researchers have employed this compound to create novel polymeric materials with tailored properties for biomedical applications. For instance, a 2024 study in ACS Applied Materials & Interfaces reported the synthesis of a biodegradable polymer incorporating 3,3-Dimethyloctane, which exhibited excellent biocompatibility and controlled release characteristics. Such advancements highlight the versatility of this compound in material science and drug delivery.

Despite these promising findings, challenges remain in the widespread adoption of 3,3-Dimethyloctane in pharmaceutical and chemical applications. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed through further research. However, the current body of work underscores the potential of this compound to contribute significantly to the fields of chemical biology and pharmaceutical sciences.

In conclusion, 3,3-Dimethyloctane (CAS: 4110-44-5) represents a promising area of research with diverse applications in drug delivery, membrane biology, and synthetic chemistry. Continued exploration of its properties and mechanisms will likely yield further innovations, making it a compound of interest for researchers in the coming years.